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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Orlandin is a naturally occurring fungal metabolite first isolated from Aspergillus niger.[1] It

belongs to the class of 8,8'-bicoumarins and has garnered significant interest in the scientific

community for its biological activities, most notably its potential as a malaria transmission-

blocking agent.[2] This technical guide provides a comprehensive overview of the chemical

structure, properties, and known biological functions of Orlandin, with a focus on its

mechanism of action against the malaria parasite Plasmodium falciparum.

Chemical Structure and Properties
Orlandin is a dimeric coumarin derivative with the systematic IUPAC name 7-hydroxy-8-(7-

hydroxy-4-methoxy-5-methyl-2-oxochromen-8-yl)-4-methoxy-5-methylchromen-2-one.[1] Its

chemical structure is characterized by two linked 7-hydroxy-4-methoxy-5-methylcoumarin units.

Table 1: Chemical Identifiers and Computed Properties of Orlandin[1][3]
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Property Value

Molecular Formula C₂₂H₁₈O₈

Molecular Weight 410.38 g/mol

CAS Number 69975-77-5

IUPAC Name

7-hydroxy-8-(7-hydroxy-4-methoxy-5-methyl-2-

oxochromen-8-yl)-4-methoxy-5-methylchromen-

2-one

Synonyms
P-orlandin, Bis(8,8'-(7-hydroxy-4-methoxy-5-

methylcoumarin))

XLogP3-AA 3.6

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 8

Rotatable Bond Count 3

Topological Polar Surface Area 112 Å²

Heavy Atom Count 30

Complexity 709

Note: The physical properties such as melting point, boiling point, and specific solubility values

for Orlandin are not readily available in the current literature. The data presented above are

primarily based on computational models.

Biological Activity and Mechanism of Action
Orlandin has been identified as a potent inhibitor of Plasmodium falciparum infection in

mosquitoes.[2] Its primary mechanism of action involves the disruption of the parasite's life

cycle within the mosquito vector.

Inhibition of Plasmodium falciparum Infection
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Research has demonstrated that Orlandin effectively prevents the binding of the Anopheles

gambiae fibrinogen-related protein 1 (FREP1) to the surface of P. falciparum gametocytes and

ookinetes.[2][4] FREP1 is a crucial host factor located in the mosquito's midgut that facilitates

the parasite's invasion of the midgut epithelium.[1][5] By inhibiting this interaction, Orlandin
effectively blocks a critical step in the parasite's development, thereby preventing the

transmission of malaria.

The following diagram illustrates the proposed mechanism of action for Orlandin in the

mosquito midgut.
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Figure 1: Mechanism of Orlandin's Malaria Transmission-Blocking Activity.

Plant Growth Inhibition
In addition to its antimalarial properties, Orlandin has also been reported to exhibit plant

growth-inhibiting properties.[6] Further research is needed to fully elucidate the mechanism and

potential applications of this activity.

Experimental Protocols
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Detailed experimental protocols for the synthesis, isolation, and purification of Orlandin are not

extensively documented in publicly available literature. However, general methodologies for the

isolation of fungal metabolites and analytical characterization can be applied.

Isolation from Aspergillus niger
Orlandin is a known metabolite of the fungus Aspergillus niger.[1] A general workflow for its

isolation would involve:

Cultivation: Large-scale fermentation of an Orlandin-producing strain of Aspergillus niger in

a suitable liquid or solid medium.

Extraction: Extraction of the fungal biomass and/or culture broth with an appropriate organic

solvent, such as ethyl acetate or methanol, to isolate secondary metabolites.

Purification: Chromatographic techniques, including column chromatography (using silica gel

or other stationary phases) and high-performance liquid chromatography (HPLC), would be

employed to separate and purify Orlandin from the crude extract.

The following diagram outlines a general experimental workflow for the isolation and

purification of Orlandin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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